![molecular formula C19H15NO3S2 B4613710 5-(1,3-benzodioxol-5-ylmethylene)-3-(4-ethylphenyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4613710.png)
5-(1,3-benzodioxol-5-ylmethylene)-3-(4-ethylphenyl)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
5-(1,3-benzodioxol-5-ylmethylene)-3-(4-ethylphenyl)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C19H15NO3S2 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.04933569 g/mol and the complexity rating of the compound is 571. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Thiazole and Imidazolidine Derivatives : Research has explored the synthesis and mass spectral fragmentation patterns of thiazole and imidazolidine derivatives, including studies on their structural elucidation through spectral data, indicating the interest in diverse applications of thiazolidin-4-one derivatives in medicinal chemistry and material sciences (Mohamed, Unis, & El-Hady, 2006).
Anticancer Activity
- Bis-Pyrazolyl-Thiazoles with Antitumor Potential : A study on bis-pyrazolyl-thiazoles incorporating the thiophene moiety has shown promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. This research underlines the importance of thiazolidin-4-one derivatives in developing new anticancer agents (Gomha, Edrees, & Altalbawy, 2016).
Anti-Inflammatory and Analgesic Activities
- Celecoxib Derivatives for Anti-Inflammatory and Analgesic Use : Celecoxib derivatives based on thiazolidin-4-one structures have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, demonstrating the compound's versatility in pharmaceutical applications (Küçükgüzel et al., 2013).
Antimicrobial and Cytotoxic Activities
- Antimicrobial and Cytotoxic Derivatives : Research on 5-benzylidene-2-[(pyridine-4-ylmethylene)hydrazono]-thiazolidin-4-ones has highlighted their potential in antimicrobial and cytotoxic applications, indicating the significant biomedical applications of thiazolidin-4-one derivatives (Feitoza et al., 2012).
Molecular Interactions and Kinase Inhibition
- Inhibitors of Protein Kinase DYRK1A : New thiazolidin-4-one derivatives have been synthesized and evaluated as inhibitors of protein kinase DYRK1A, showing potential in the treatment of neurological or oncological disorders. This research underscores the therapeutic potential of thiazolidin-4-one derivatives in targeting specific molecular pathways (Bourahla et al., 2021).
Properties
IUPAC Name |
(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-3-(4-ethylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO3S2/c1-2-12-3-6-14(7-4-12)20-18(21)17(25-19(20)24)10-13-5-8-15-16(9-13)23-11-22-15/h3-10H,2,11H2,1H3/b17-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEXHZBMFAJTQDY-YVLHZVERSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)C(=CC3=CC4=C(C=C3)OCO4)SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC4=C(C=C3)OCO4)/SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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